Cas no 1805614-54-3 (Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate
• CAS No: 1805614-54-3
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 4897560
• Update Time: 2025-06-15

Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate

• Inchi： 1S/C11H12F2N2O4/c1-3-19-9(16)5-7-10(11(12)13)6(2)4-8(14-7)15(17)18/h4,11H,3,5H2,1-2H3
• InChI Key： XEMKORNUZMTKAC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C([N+](=O)[O-])N=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate

Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate (CAS No. 1805614-54-3)

Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate, with the CAS number 1805614-54-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmaceutical applications. The presence of functional groups such as the difluoromethyl and methyl substituents, along with the nitro group, contributes to its unique chemical properties and potential biological efficacy.

The structural features of Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate make it a promising candidate for further investigation in various therapeutic areas. The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification often improves the pharmacokinetic profiles of small molecule drugs, making them more effective and less prone to rapid degradation in vivo. Similarly, the methyl group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential applications in oncology, inflammation, and infectious diseases. The nitro group in Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate adds another layer of complexity to its chemical behavior, enabling various chemical transformations that can be exploited in synthetic chemistry. This compound has been explored as a key intermediate in the synthesis of more complex molecules that exhibit desirable pharmacological properties.

The compound's relevance is further underscored by its potential role in medicinal chemistry research. Researchers have been investigating its derivatives to identify new therapeutic agents with improved efficacy and reduced side effects. The combination of the difluoromethyl, methyl, and nitro groups provides a rich scaffold for structure-activity relationship (SAR) studies, allowing scientists to fine-tune the molecule's properties for specific biological targets. This approach is particularly valuable in the development of drugs targeting complex diseases where precise molecular interactions are crucial.

The synthesis of Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the nitro group and subsequent modifications to incorporate the difluoromethyl and methyl substituents. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are often employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the compound's versatility but also contribute to the broader arsenal of methods available in medicinal chemistry.

The pharmacological potential of Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate has been explored through both computational modeling and experimental studies. Computational approaches have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding further experimental validation. In vitro studies have shown promising results, indicating that derivatives of this compound may exhibit potent activity against various disease-related pathways.

The integration of Ethyl 3-(difluoromethyl)-4-methyl-6-nitropyridine-2-acetate into drug discovery pipelines aligns with current trends in medicinal chemistry towards more sophisticated molecular designs. The compound exemplifies how strategic functionalization can lead to novel therapeutic entities with enhanced properties. As research continues to uncover new biological targets and mechanisms, compounds like Ethyl 3-(Difluoromethyl)) -4-methy-6-nitropyridine-2-acetate will remain at the forefront of innovation in this dynamic field.

The future prospects for Ethyl 3-(Difluoromethyl)) -4-methy-6-nitropyridine-2-acetate are bright, with ongoing studies aimed at optimizing its pharmacological profile and exploring new applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in developing next-generation treatments.